Cas no 306977-17-3 (ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate)

• Product Name: ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate
• CAS No: 306977-17-3
• MF: C₁₁H₁₀N₂O₄S₂
• MW: 298.338099956512
• CID: 5185172
• Update Time: 2025-10-31

ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate
• 1,2,3-Thiadiazole-4-carboxylic acid, 5-(phenylsulfonyl)-, ethyl ester

• Inchi： 1S/C11H10N2O4S2/c1-2-17-10(14)9-11(18-13-12-9)19(15,16)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： MVWWAVLCRVGFBY-UHFFFAOYSA-N
• SMILES： S1C(S(C2=CC=CC=C2)(=O)=O)=C(C(OCC)=O)N=N1

Additional information on ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate

Professional Introduction to Ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate (CAS No. 306977-17-3)

Ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate (CAS No. 306977-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiadiazole class, which is known for its versatile biological activities and structural properties that make it a valuable scaffold for drug development.

The molecular structure of ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate features a thiadiazole core substituted with a benzenesulfonyl group and a carboxylate ester at the 4-position. This particular arrangement of functional groups contributes to its unique chemical reactivity and potential biological interactions. The benzenesulfonyl moiety, in particular, is often associated with enhanced binding affinity and selectivity in drug-like molecules.

In recent years, there has been a surge in research focusing on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even as precursors to more complex pharmacophores. The specific modification of ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate with a benzenesulfonyl group suggests that it may exhibit enhanced pharmacological properties compared to its unmodified counterparts.

One of the most compelling aspects of ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel derivatives with improved solubility, bioavailability, and target specificity. For instance, modifications at the carboxylate ester position can lead to the formation of amides or other bioactive molecules that may have therapeutic potential.

The benzenesulfonyl group in ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate is particularly noteworthy due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of drugs that require precise binding to their targets for optimal efficacy. Additionally, the thiadiazole core itself is known for its stability and resistance to metabolic degradation, which can be advantageous in drug formulations.

Recent advancements in computational chemistry have further enhanced the understanding of how ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate interacts with biological systems. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These insights have guided the development of more targeted and effective drug candidates.

In clinical settings, ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate has been explored as a potential therapeutic agent for several conditions. While it is still primarily in the preclinical phase of development, preliminary studies suggest that it may have applications in treating inflammatory disorders and infectious diseases. The compound's ability to modulate key biological pathways makes it a promising candidate for further investigation.

The synthesis of ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and potential commercial applications.

Quality control and analytical methods play a crucial role in ensuring the integrity of ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate throughout its lifecycle. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm its identity and purity. These analytical tools provide confidence that the compound meets the stringent standards required for pharmaceutical use.

The future prospects for ethyl 5-(benzenesulfonyl)-1,2,3-thiadiazole-4-carboxylate are promising given its unique structural features and potential biological activities. Ongoing research aims to explore new derivatives and applications for this compound in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process and bring new treatments based on this scaffold to fruition.